Cas no 5445-53-4 (Ac1mtbdi)

• Product Name: Ac1mtbdi
• CAS No: 5445-53-4
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 941363
• PubChem ID: 228908
• Update Time: 2025-04-19

Ac1mtbdi Chemical and Physical Properties

Names and Identifiers

• Ac1mtbdi
• (+-)-trans-11,12-Dimethyl-9,10-dihydro-9,10-aethano-anthracen
• (+-)-trans-11,12-dimethyl-9,10-dihydro-9,10-ethano-anthracene
• 9,10-Aethano-anthracen
• AC1L5GKQ
• AC1Q1HNO
• AR-1A0396
• cis-11,12-Dimethyl-9,10-dihydro-9,10-aethano-anthracen
• KST-1A6772
• NSC22092
• NSC22091
• NSC-22091
• 5445-53-4

• Inchi： 1S/C18H18/c1-11-12(2)18-15-9-5-3-7-13(15)17(11)14-8-4-6-10-16(14)18/h3-12,17-18H,1-2H3/t11-,12+,17?,18?
• InChI Key： GRTRADNNJCLYFO-CCHVVGMOSA-N
• SMILES： [C@H]1(C)C2C3C=CC=CC=3C(C3C=CC=CC2=3)[C@H]1C

Computed Properties

• Exact Mass: 234.14100
• Monoisotopic Mass: 234.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 344.4°C at 760 mmHg
• Flash Point: 172.4°C
• Refractive Index: 1.589
• PSA: 0.00000
• LogP: 4.54960